Cas no 2580233-90-3 (tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate)

• Product Name: tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate
• CAS No: 2580233-90-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5662642
• PubChem ID: 137939382
• Update Time: 2025-07-18

tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2580233-90-3
• EN300-4163152
• 2248348-59-4
• EN300-6065376
• 2580233-87-8
• tert-butyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate
• tert-butyl 3-[(1s,3r)-3-aminocyclobutyl]propanoate
• EN300-27726174
• Tert-butyl 3-(3-aminocyclobutyl)propanoate
• tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate

• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)5-4-8-6-9(12)7-8/h8-9H,4-7,12H2,1-3H3
• InChI Key： RMPOEUOLYXWBSK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CCC1CC(C1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate

tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate (CAS No. 2580233-90-3): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate (CAS No. 2580233-90-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of aminocyclobutane derivatives and is characterized by its tert-butyl ester functionality and the presence of a chiral center at the cyclobutane ring. The compound's structure offers a combination of chemical stability and biological activity, making it a valuable candidate for further investigation.

The chemical structure of tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate consists of a tert-butyl ester group attached to a propanoic acid moiety, which is further substituted with a (1r,3s)-3-aminocyclobutane ring. This configuration imparts specific stereochemical properties that can influence its interactions with biological targets. The cyclobutane ring, being a four-membered ring, introduces significant strain into the molecule, which can affect its conformational flexibility and binding affinity to receptors or enzymes.

In the context of pharmaceutical research, tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activity and pharmacological properties, revealing several interesting findings. For instance, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways, suggesting its potential as an enzyme inhibitor.

One notable area of research involves the evaluation of tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate as a candidate for treating neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function and are often associated with imbalances in neurotransmitter systems. Studies have shown that tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate can modulate neurotransmitter levels and protect neurons from oxidative stress, making it a promising candidate for further preclinical studies.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Research has indicated that tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cell culture models. These findings suggest that the compound may have therapeutic applications in managing inflammatory conditions.

The synthesis of tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate involves several steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the coupling of a suitably protected cyclobutane derivative with an amino acid ester followed by deprotection to yield the final product. The choice of protecting groups and reaction conditions is crucial for achieving high yields and maintaining the desired stereochemistry.

In terms of pharmacokinetics, preliminary studies have shown that tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The tert-butyl ester group enhances lipophilicity, which can improve oral bioavailability and cellular uptake. Additionally, the compound's stability under physiological conditions suggests that it may have a suitable half-life for therapeutic use.

However, further research is needed to fully understand the safety profile and potential side effects of tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate. Preclinical toxicity studies are essential to evaluate its safety in animal models before advancing to human clinical trials. These studies will help identify any potential adverse effects and determine appropriate dosing regimens.

In conclusion, tert-butyl 3-(1r,3s)-3-aminocyclobutylpropanoate (CAS No. 2580233-90-3) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical use. As new findings continue to emerge, this compound holds significant potential to contribute to advancements in drug discovery and development.